Cas no 2034608-80-3 (2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate)

• Product Name: 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate
• CAS No: 2034608-80-3
• MF: C₁₉H₂₈N₂O₅S
• MW: 396.501024246216
• CID: 6578564
• PubChem ID: 121022779
• Update Time: 2025-05-20

2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate
• 2-morpholinoethyl 4-(benzylsulfonyl)piperidine-1-carboxylate
• F6561-5516
• 2-morpholin-4-ylethyl 4-benzylsulfonylpiperidine-1-carboxylate
• AKOS026699371
• 2034608-80-3

• Inchi： 1S/C19H28N2O5S/c22-19(26-15-12-20-10-13-25-14-11-20)21-8-6-18(7-9-21)27(23,24)16-17-4-2-1-3-5-17/h1-5,18H,6-16H2
• InChI Key： SIIFFTBIPZOHLA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(C1CCN(C(=O)OCCN2CCOCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 396.17189317g/mol
• Monoisotopic Mass: 396.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.5Ų

Additional information on 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate

Comprehensive Overview of 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate (CAS No. 2034608-80-3)

The compound 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate (CAS No. 2034608-80-3) is a synthetic organic molecule with a unique structural framework that combines morpholine, piperidine, and phenylmethanesulfonyl moieties. This intricate architecture makes it a subject of interest in pharmaceutical research, particularly in the development of novel enzyme inhibitors and receptor modulators. Its molecular formula and precise synthesis pathways are critical for researchers aiming to explore its potential applications in drug discovery.

In recent years, the demand for sulfonyl-containing compounds like 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate has surged due to their versatility in medicinal chemistry. These compounds are often investigated for their bioavailability and selective binding properties, which are essential for targeting specific biological pathways. The inclusion of a morpholine ring enhances solubility, while the phenylmethanesulfonyl group contributes to stability, making this compound a promising candidate for further study.

One of the most frequently asked questions in scientific forums is: "What are the potential therapeutic applications of 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate?" Preliminary studies suggest its relevance in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. Additionally, its sulfonamide derivative nature aligns with current trends in anti-inflammatory and anticancer drug development, areas where researchers are actively seeking innovative solutions.

From a synthetic chemistry perspective, the CAS No. 2034608-80-3 compound exemplifies the growing importance of multi-step organic synthesis. Its production involves protection-deprotection strategies and catalytic coupling reactions, which are topics of high interest in academic and industrial labs. The compound’s stereochemistry and conformational flexibility also pose intriguing challenges for chemists aiming to optimize its pharmacokinetic profile.

Another hot topic tied to this compound is its role in high-throughput screening (HTS) platforms. With the rise of AI-driven drug discovery, molecules like 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate are being evaluated for their ligand efficiency and target specificity. Researchers are particularly keen on understanding how its hydrogen-bonding capacity and lipophilic character influence interactions with protein targets.

Environmental and green chemistry considerations are also part of the discourse surrounding this compound. Innovations in solvent-free synthesis and catalytic reduction methods are being explored to minimize waste during its production. This aligns with global efforts to adopt sustainable practices in chemical manufacturing, a priority for regulatory bodies and pharmaceutical companies alike.

In summary, 2-(morpholin-4-yl)ethyl 4-phenylmethanesulfonylpiperidine-1-carboxylate (CAS No. 2034608-80-3) represents a fascinating intersection of medicinal chemistry, synthetic methodology, and drug discovery innovation. Its structural complexity and potential applications continue to inspire research across multiple disciplines, making it a compound worth watching in the evolving landscape of bioactive molecules.